Cas no 1806300-03-7 (Methyl 2,5-dichloro-3,4,6-trifluorobenzoate)

• Product Name: Methyl 2,5-dichloro-3,4,6-trifluorobenzoate
• CAS No: 1806300-03-7
• MF: C₈H₃Cl₂F₃O₂
• MW: 259.009431123734
• CID: 4951250
• Update Time: 2025-06-11

Methyl 2,5-dichloro-3,4,6-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dichloro-3,4,6-trifluorobenzoate

• Inchi： 1S/C8H3Cl2F3O2/c1-15-8(14)2-3(9)6(12)7(13)4(10)5(2)11/h1H3
• InChI Key： IAOHXJVXURPVGW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C(=O)OC)F)Cl)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2,5-dichloro-3,4,6-trifluorobenzoate

Comprehensive Overview of Methyl 2,5-dichloro-3,4,6-trifluorobenzoate (CAS No. 1806300-03-7)

Methyl 2,5-dichloro-3,4,6-trifluorobenzoate (CAS No. 1806300-03-7) is a fluorinated aromatic ester with significant applications in pharmaceuticals, agrochemicals, and advanced material synthesis. This compound belongs to the class of polyhalogenated benzoates, which are increasingly sought after due to their unique chemical properties, including high stability, lipophilicity, and reactivity under controlled conditions. Researchers and industries are particularly interested in its role as a building block for specialty chemicals, especially in the development of crop protection agents and pharmaceutical intermediates.

The molecular structure of Methyl 2,5-dichloro-3,4,6-trifluorobenzoate features a benzoate core substituted with chlorine and fluorine atoms, offering a versatile platform for further functionalization. This structural motif is critical in modern drug discovery, where fluorinated compounds are prized for their ability to enhance bioavailability and metabolic stability. Recent trends in green chemistry have also spurred interest in optimizing synthetic routes for this compound to minimize environmental impact while maintaining high yield and purity.

One of the most frequently searched questions regarding CAS No. 1806300-03-7 revolves around its synthetic methodology. Current literature highlights the use of palladium-catalyzed cross-coupling and nucleophilic aromatic substitution reactions to introduce the methyl ester group and halogen substituents. These methods align with the broader demand for sustainable synthetic protocols, a topic gaining traction in academic and industrial forums. Additionally, the compound’s solubility profile and thermal stability are often discussed, as they directly influence its applicability in formulation development.

In the context of agrochemical innovation, Methyl 2,5-dichloro-3,4,6-trifluorobenzoate serves as a precursor for herbicides and fungicides with improved efficacy and reduced environmental persistence. This aligns with global efforts to develop next-generation crop protection solutions that address resistance issues and regulatory constraints. The compound’s halogen-rich structure also makes it a candidate for electronic materials, such as organic semiconductors, where its electron-withdrawing properties can tune material performance.

From a regulatory standpoint, CAS No. 1806300-03-7 is not classified as hazardous under major chemical inventories, which simplifies its handling and transportation. However, users frequently inquire about storage conditions and compatibility with other reagents. Best practices recommend storing the compound in a cool, dry environment away from strong oxidizers to maintain its integrity over time.

The growing demand for fluorinated building blocks like Methyl 2,5-dichloro-3,4,6-trifluorobenzoate underscores its importance in high-value chemical synthesis. As industries pivot toward precision chemistry and molecular design, this compound is poised to play a pivotal role in innovations spanning life sciences and material engineering. Its adaptability and performance in diverse applications make it a subject of ongoing research and commercial interest.